N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-4-methyl-3-nitrobenzamide

• IUPAC Name: N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-4-methyl-3-nitrobenzamide
• InChI: InChI=1S/C17H12FN3O3S/c1-10-2-3-12(8-15(10)21(23)24)16(22)20-17-19-14(9-25-17)11-4-6-13(18)7-5-11/h2-9H,1H3,(H,19,20,22)
• InChI Key: CBPATMWEHKLLFL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=NC(=CS2)C3=CC=C(C=C3)F)[N+](=O)[O-]
• Molecular Formula: C17H12FN3O3S
• Molecular Weight: 357.4 g/mol

Description

Thiazoles are important heterocyclics exhibiting various biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant. The presence of fluorophenyl and nitrobenzamide groups might influence these properties.

Molecular Structure Analysis

Thiazoles have a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. The presence of fluorophenyl and nitrobenzamide groups would add additional complexity to the structure.

Chemical Reactions Analysis

The reactivity of thiazoles can be influenced by the substituents on the ring. For example, the C-5 atom can undergo electrophilic substitution and the C-2 atom for nucleophilic substitution.

Physical And Chemical Properties Analysis

Thiazoles resemble pyridine and pyrimidine in their physico-chemical properties such as boiling point, basicity, water solubility, and resistance to reactivity with electrophiles. The presence of fluorophenyl and nitrobenzamide groups might influence these properties.

Mechanism of Action

The mechanism of action of thiazoles can vary greatly depending on their structure and the biological system they interact with. Some thiazoles have been found to have antimicrobial, antifungal, and antitumor activities.

Safety and Hazards

The safety and hazards of a compound depend on its specific structure and properties. Some thiazoles can be hazardous and should be handled with care.